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Compound of Interest

Compound Name: 4-Benzylaniline
CAS No.: 1135-12-2
Cat. No.: B049627
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Benzylaniline (CAS No. 1135-12-2), a key intermediate in various chemical syntheses. The
following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data, offering insights into its molecular structure and properties. This
document also outlines generalized experimental protocols for obtaining such spectra, intended
to be a valuable resource for researchers in the field.

Spectroscopic Data Summary

The spectroscopic data for 4-Benzylaniline is summarized in the tables below, providing a
clear and concise reference for its structural characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR Data (400 MHz, CDCl3)[1]
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
7.25 m 5H Phenyl-H
Aniline-H (ortho to
6.96 d, J=8.0 Hz 2H
CHz2)
Aniline-H (ortho to
6.59 d, J=8.0 Hz 2H
NH2)
3.86 s 2H CH2
3.59 s (br) 2H NH:

13C NMR Data

While a complete dataset from a single source is not readily available, data from multiple

sources suggests the following approximate chemical shifts.

Chemical Shift (6) ppm Assignment
148.2 C-N
139.5 Quaternary Phenyl-C
129.3 Aniline-CH (ortho to CH2)
128.6 Phenyl-CH
127.5 Phenyl-CH
127.2 Phenyl-CH
117.6 Aniline-CH (ortho to NH2)
112.9 Quaternary Aniline-C
48.4 CH2

Mass Spectrometry (MS)
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The mass spectrum of 4-Benzylaniline is characterized by a prominent molecular ion peak
and several key fragments.

Key Mass Spectrometry Data[1]

m/z Relative Intensity (%) Assignment

183 100 [M]* (Molecular lon)
182 66.3 [M-H]*

167 14.4 [M-NHz]*

106 66.3 [C7HeN]*

91 6.8 [C7H7]* (Tropylium ion)
77 9.7 [CeHs]*

Infrared (IR) Spectroscopy

The IR spectrum of 4-Benzylaniline would be expected to show characteristic peaks for its
functional groups. While a specific spectrum is not provided in the search results, typical
absorption ranges for the key functional groups are listed below.

Expected Infrared Absorption Bands
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Wavenumber (cm~?) Functional Group Vibration

Symmetric and Asymmetric
3450-3250 N-H

Stretch
3100-3000 C-H (Aromatic) Stretch
2950-2850 C-H (Aliphatic) Stretch
1620-1580 C=C (Aromatic) Stretch
1620-1550 N-H Bend
1340-1250 C-N Stretch
850-750 C-H (Aromatic) Out-of-plane Bend

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.
These are intended as a guide and may require optimization based on the specific
instrumentation and sample.

NMR Spectroscopy Protocol

o Sample Preparation: Dissolve approximately 5-10 mg of 4-Benzylaniline in about 0.6-0.7
mL of a deuterated solvent (e.g., CDCIs) in a standard 5 mm NMR tube.[2] Ensure the
sample is fully dissolved.

e Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to
optimize the magnetic field homogeneity.

» 1H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. Typical
parameters include a 30-45 degree pulse angle, a relaxation delay of 1-2 seconds, and a
sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

e 13C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse
sequence. Due to the lower natural abundance of 13C, a larger number of scans and a longer
acquisition time are typically required.
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Data Processing: Process the raw data by applying a Fourier transform, phase correction,
and baseline correction. Calibrate the chemical shift scale using the residual solvent peak as
an internal standard (e.g., CDCIs at 7.26 ppm for *H and 77.16 ppm for 13C).

IR Spectroscopy Protocol (KBr Pellet Method)

Sample Preparation: Grind a small amount (1-2 mg) of 4-Benzylaniline with approximately
100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a
fine, homogeneous powder is obtained.

Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin,
transparent KBr pellet.

Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer.[3]
Record the spectrum, typically in the range of 4000-400 cm~1.

Background Correction: Acquire a background spectrum of the empty sample holder or a
pure KBr pellet and subtract it from the sample spectrum to remove atmospheric and
instrumental interferences.

Mass Spectrometry Protocol (Electron lonization)

Sample Introduction: Introduce a small amount of the 4-Benzylaniline sample into the mass
spectrometer, typically via a direct insertion probe for solid samples or after separation by
gas chromatography for volatile samples.[4]

lonization: In the ion source, the sample is vaporized and bombarded with a beam of high-
energy electrons (typically 70 eV), causing ionization and fragmentation of the molecules.[4]

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole
or time-of-flight analyzer), which separates them based on their mass-to-charge (m/z) ratio.

[4]

Detection: The separated ions are detected, and a mass spectrum is generated, plotting the
relative abundance of ions as a function of their m/z ratio.[4]

Visualized Workflow
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The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 4-Benzylaniline.

Sample Preparation
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Caption: Workflow for Spectroscopic Analysis of 4-Benzylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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